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Compound of Interest

Compound Name: Tris(dimethylamino)chlorosilane

Cat. No.: B079415 Get Quote

A thorough investigation into the applications of Tris(dimethylamino)chlorosilane in organic

synthesis reveals a notable scarcity of specific examples and detailed protocols in peer-

reviewed literature. While commercially available and categorized under reagents for synthetic

organic chemistry, its practical use appears to be predominantly in the field of materials

science, particularly for the deposition of thin films. This document summarizes the available

information and provides a general context for its potential reactivity based on the principles of

organosilicon chemistry.

Physicochemical Properties
Tris(dimethylamino)chlorosilane, with the chemical formula ClSi(N(CH₃)₂)₃, is a flammable

and corrosive liquid.[1][2] Its key physical and chemical properties are summarized in the table

below.
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Property Value Reference(s)

CAS Number 13307-05-6 [1]

Molecular Formula C₆H₁₈ClN₃Si

Molecular Weight 195.77 g/mol [1]

Boiling Point 78 °C at 14 mmHg [1]

Density 0.973 g/mL at 25 °C [1]

Flash Point 58.9 °C (closed cup) [1]

Application in Organic Synthesis: A General
Overview
Organosilanes, particularly chlorosilanes and aminosilanes, are widely used in organic

synthesis, primarily as protecting groups for various functional groups such as alcohols,

amines, thiols, and carboxylic acids.[3] The silicon-heteroatom bond can be formed and

cleaved under specific conditions, making them valuable tools in multi-step syntheses.

Based on its structure, Tris(dimethylamino)chlorosilane possesses a reactive Si-Cl bond.

The dimethylamino groups are electron-donating, which can influence the reactivity of the

silicon center. In principle, it can be used as a silylating agent.

Potential Application: Silylation of Alcohols
The most probable application of Tris(dimethylamino)chlorosilane in organic synthesis is the

protection of alcohols to form silyl ethers. The reaction would proceed via nucleophilic attack of

the alcohol's oxygen atom on the electrophilic silicon center, with the displacement of the

chloride leaving group. The released HCl would likely be scavenged by the dimethylamino

groups present on the silicon or by an external base.

General Reaction Scheme:
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Reactants

ProductsR-OH (Alcohol)

R-O-Si(NMe₂)₃

Silylation

Cl-Si(NMe₂)₃

HCl

Click to download full resolution via product page

Caption: General silylation of an alcohol.

Experimental Protocol (Hypothetical):

Due to the lack of specific literature protocols for Tris(dimethylamino)chlorosilane, the

following is a generalized procedure for the silylation of an alcohol with a chlorosilane. This

protocol is hypothetical and would require optimization and safety assessment before use.

Preparation: To a solution of the alcohol (1.0 eq) in an anhydrous aprotic solvent (e.g.,

dichloromethane, tetrahydrofuran, or N,N-dimethylformamide) under an inert atmosphere

(e.g., nitrogen or argon), add a suitable base (e.g., triethylamine, pyridine, or imidazole, 1.1 -

1.5 eq).

Reaction: Slowly add Tris(dimethylamino)chlorosilane (1.0 - 1.2 eq) to the solution at 0

°C.

Monitoring: Allow the reaction to warm to room temperature and stir for a designated period

(typically 1-24 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or

gas chromatography-mass spectrometry (GC-MS).

Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate. Separate the organic layer, and extract the aqueous layer with the organic

solvent.
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Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄

or MgSO₄), filter, and concentrate under reduced pressure. The crude product can be

purified by column chromatography on silica gel.

Quantitative Data:

No quantitative data (e.g., reaction yields, specific conditions for different substrates) for the

use of Tris(dimethylamino)chlorosilane in the silylation of alcohols could be found in the

searched literature.

Other Potential Applications
Formation of Silyl Enol Ethers: In principle, Tris(dimethylamino)chlorosilane could be used

to trap enolates to form silyl enol ethers, which are versatile intermediates in C-C bond-

forming reactions. However, no specific examples using this reagent have been

documented.

Lewis Acid Catalysis: While some silicon compounds can act as Lewis acids, there is no

evidence in the searched literature to suggest that Tris(dimethylamino)chlorosilane is

employed for this purpose in organic synthesis.

Conclusion
While Tris(dimethylamino)chlorosilane is structurally suited for applications in organic

synthesis as a silylating agent, its use is not well-documented in publicly available scientific

literature. Researchers and drug development professionals seeking to protect functional

groups are more likely to find extensive literature support and established protocols for other

common silylating agents such as tert-butyldimethylsilyl chloride (TBSCl), triisopropylsilyl

chloride (TIPSCl), or trimethylsilyl chloride (TMSCl). The predominant application of

Tris(dimethylamino)chlorosilane remains in the field of materials science for chemical vapor

deposition and atomic layer deposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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